Cas no 888468-80-2 (3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• CAS No: 888468-80-2
• MF: C₂₂H₁₅BrN₂O₆
• MW: 483.268305063248
• CID: 5957344
• PubChem ID: 16818387
• Update Time: 2025-10-24

3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 3-[(5-bromofuran-2-carbonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• AB00677456-01
• AKOS024617498
• 3-(5-bromofuran-2-carboxamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• CCG-325354
• F1883-1650
• 888468-80-2

• Inchi： 1S/C22H15BrN2O6/c23-18-8-7-16(30-18)21(26)25-19-13-3-1-2-4-14(13)31-20(19)22(27)24-12-5-6-15-17(11-12)29-10-9-28-15/h1-8,11H,9-10H2,(H,24,27)(H,25,26)
• InChI Key： QRNHEUKFFAHQTP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=C(Br)O2)=O)=C1C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 482.01135g/mol
• Monoisotopic Mass: 482.01135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 103Ų

Additional information on 3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

3-(5-Bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No 888468-80-2, known as 3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines elements of furan derivatives, benzodioxin moieties, and carboxamides, making it a fascinating subject for both synthetic and biological studies.

Furan derivatives have long been recognized for their unique electronic properties and wide range of applications in medicinal chemistry. The presence of a 5-bromofuran group in this compound introduces additional electronic complexity, potentially enhancing its bioactivity. Recent studies have highlighted the importance of brominated furans in modulating cellular signaling pathways, particularly in the context of anti-inflammatory and anticancer therapies.

The benzodioxin moiety in the molecule adds another layer of complexity to its structure. Benzodioxins are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. The 2,3-dihydro derivative further stabilizes the structure by reducing strain within the ring system. This feature has been shown to improve the pharmacokinetic profile of similar compounds in preclinical models.

The carboxamide group at the core of this molecule plays a critical role in its interactions with biological targets. Carboxamides are commonly found in peptide-based drugs due to their ability to form strong hydrogen bonds with amino acid residues on protein surfaces. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such groups with high accuracy, paving the way for rational drug design.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic synthesis techniques. The use of cross-coupling reactions, such as Suzuki-Miyaura coupling, has been instrumental in assembling the key fragments of this molecule efficiently. Researchers have also explored alternative routes using microwave-assisted synthesis to optimize reaction conditions and minimize side products.

Biologically, this compound has demonstrated promising activity in several assays targeting key enzymes and receptors involved in inflammatory diseases and cancer progression. For instance, studies have shown that it exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are central players in inflammation-mediated pathologies. Additionally, its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways suggests potential applications in anti-inflammatory drug development.

Recent breakthroughs in structural biology have provided deeper insights into how this compound interacts with its molecular targets at an atomic level. High-resolution crystallographic studies have revealed that the furan-based substituents play a pivotal role in stabilizing key interactions within enzyme active sites. This understanding has enabled researchers to design more potent analogs by fine-tuning these substituents while maintaining overall structural integrity.

In terms of therapeutic potential, this compound represents a novel class of agents that could address unmet needs in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its dual mechanism of action—simultaneously inhibiting COX enzymes and modulating NF-kB pathways—makes it a compelling candidate for multi-target drug development strategies.

Looking ahead, ongoing clinical trials are expected to provide critical data on its safety profile and efficacy in human subjects. If successful, this compound could set a new standard for designing next-generation anti-inflammatory agents with improved efficacy and reduced side effects.

In conclusion, 3-(5-bromofuran-2-amido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide stands at the forefront of chemical innovation with its unique structure and promising biological properties. As research continues to unravel its full potential, it holds great promise for advancing both medicinal chemistry and therapeutic development.